N-ethyl-N'-[2-(furan-2-yl)-2-(thiophene-2-sulfonyl)ethyl]ethanediamide

• IUPAC Name: N-ethyl-N'-[2-(furan-2-yl)-2-thiophen-2-ylsulfonylethyl]oxamide
• InChI: InChI=1S/C14H16N2O5S2/c1-2-15-13(17)14(18)16-9-11(10-5-3-7-21-10)23(19,20)12-6-4-8-22-12/h3-8,11H,2,9H2,1H3,(H,15,17)(H,16,18)
• InChI Key: COKJBGZSXUMYQL-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C(=O)NCC(C1=CC=CO1)S(=O)(=O)C2=CC=CS2
• Molecular Formula: C14H16N2O5S2
• Molecular Weight: 356.4 g/mol

Description

The compound is a complex organic molecule that contains functional groups such as ethyl, furan, thiophene, sulfonyl, and ethanediamide. These groups are common in many organic compounds and have distinct chemical properties.

Molecular Structure Analysis

The molecular structure of a compound can be determined by various spectroscopic techniques like NMR, IR, and mass spectrometry. The presence of furan and thiophene rings would likely be evident in the aromatic region of an NMR spectrum.

Physical And Chemical Properties Analysis

Physical and chemical properties such as melting point, boiling point, solubility, and stability can be influenced by the functional groups present in the compound.

Scientific Research Applications

Medicinal Chemistry and Drug Development

N-ethyl-N’-[2-(furan-2-yl)-2-(thiophene-2-sulfonyl)ethyl]ethanediamide exhibits potential as a scaffold for designing novel drugs. Researchers can modify its structure to create analogs with improved pharmacological properties. For instance:

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Mechanism of Action

The mechanism of action would depend on the application of the compound. For instance, if it’s a drug, the mechanism of action would involve interaction with biological targets. Without more information, it’s hard to speculate.

Safety and Hazards

The safety and hazards associated with a compound depend on its reactivity and biological activity. Proper handling and disposal procedures should be followed to ensure safety.

Future Directions

The future directions for studying this compound could involve elucidating its synthesis, characterizing its properties, and exploring its potential applications.